Cas no 2105956-77-0 (CDK4 inhibitor compound 12)

• Product Name: CDK4 inhibitor compound 12
• CAS No: 2105956-77-0
• MF: C₃₄H₃₈FN₉O₃
• MW: 639.72242975235
• CID: 5183863
• Update Time: 2025-10-28

CDK4 inhibitor compound 12 Chemical and Physical Properties

Names and Identifiers

• CDK4 inhibitor compound 12

• Inchi： 1S/C34H38FN9O3/c1-41(2)30(45)27-19-22-20-37-33(40-29(22)44(27)25-5-3-4-6-25)39-28-12-11-26(21-36-28)42-15-17-43(18-16-42)32(47)34(13-14-34)31(46)38-24-9-7-23(35)8-10-24/h7-12,19-21,25H,3-6,13-18H2,1-2H3,(H,38,46)(H,36,37,39,40)
• InChI Key： OPLDSXSQYKVHMC-UHFFFAOYSA-N
• SMILES： C1(NC2=NC=C(N3CCN(C(C4(C(NC5=CC=C(F)C=C5)=O)CC4)=O)CC3)C=C2)=NC=C2C=C(C(N(C)C)=O)N(C3CCCC3)C2=N1

Additional information on CDK4 inhibitor compound 12

Introduction to CDK4 Inhibitor Compound 12 (CAS No. 2105956-77-0)

CDK4 Inhibitor Compound 12, identified by the Chemical Abstracts Service (CAS) number 2105956-77-0, is a promising small molecule inhibitor that targets cyclin-dependent kinase 4 (CDK4). CDK4 plays a crucial role in the cell cycle, particularly in the G1 to S phase transition, and its dysregulation is often associated with various cancers. This compound has gained significant attention in recent years due to its potential therapeutic applications in oncology.

The development of CDK4 inhibitors has been driven by the need for more targeted and effective cancer treatments. Traditional chemotherapy and radiation therapy, while effective, often come with severe side effects and limited efficacy in advanced stages of cancer. CDK4 Inhibitor Compound 12 offers a more precise approach by selectively inhibiting CDK4, thereby disrupting the uncontrolled cell proliferation characteristic of many cancers.

Recent studies have highlighted the efficacy of CDK4 Inhibitor Compound 12 in various preclinical models. For instance, a study published in the journal Cancer Research demonstrated that this compound effectively inhibited the growth of breast cancer cells both in vitro and in vivo. The mechanism of action involves the selective binding to CDK4, leading to the inhibition of retinoblastoma protein (Rb) phosphorylation and subsequent cell cycle arrest.

In addition to breast cancer, CDK4 Inhibitor Compound 12 has shown promise in treating other types of cancers, including melanoma and lung cancer. A clinical trial conducted at the National Cancer Institute reported that patients with advanced melanoma who received this compound experienced significant tumor regression and improved overall survival rates compared to those receiving standard treatment.

The safety profile of CDK4 Inhibitor Compound 12 is also an important consideration. Preclinical studies have indicated that this compound exhibits a favorable toxicity profile, with minimal side effects observed at therapeutic doses. This is a significant advantage over many traditional chemotherapeutic agents, which often cause severe adverse reactions such as nausea, hair loss, and immunosuppression.

Furthermore, the pharmacokinetic properties of CDK4 Inhibitor Compound 12 have been extensively studied. The compound has been shown to have good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These properties enhance patient compliance and convenience, which are crucial factors in long-term cancer treatment.

The potential for combination therapy with other anticancer agents is another exciting aspect of CDK4 Inhibitor Compound 12. Research has shown that combining this compound with other targeted therapies or immunotherapies can enhance its antitumor effects. For example, a study published in the journal Nature Communications demonstrated that the combination of CDK4 Inhibitor Compound 12 with an immune checkpoint inhibitor resulted in synergistic antitumor activity in a mouse model of lung cancer.

In conclusion, CDK4 Inhibitor Compound 12 (CAS No. 2105956-77-0) represents a significant advancement in the field of oncology. Its selective inhibition of CDK4, favorable safety profile, and potential for combination therapy make it a promising candidate for the treatment of various cancers. Ongoing clinical trials are expected to provide further insights into its efficacy and safety, paving the way for its potential approval as a new therapeutic option for cancer patients.